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Compound of Interest

Compound Name:
2-Chloro-1-(4-

ethylphenyl)ethanone

Cat. No.: B1598609 Get Quote

Introduction
2-Chloro-1-(4-ethylphenyl)ethanone, a substituted α-chloro ketone, is a pivotal chemical

intermediate in modern organic synthesis. Its bifunctional nature, featuring a reactive

chloromethyl ketone group attached to an ethyl-substituted phenyl ring, makes it a versatile

building block for constructing more complex molecular architectures. This guide provides an

in-depth analysis of its chemical properties, synthesis, reactivity, and applications, with a

particular focus on its relevance to researchers in pharmaceutical and materials science. This

document is intended to serve as a comprehensive technical resource, grounded in established

chemical principles and supported by practical, field-proven insights.

Core Chemical and Physical Properties
2-Chloro-1-(4-ethylphenyl)ethanone is a solid at room temperature. A precise understanding

of its physicochemical properties is the foundation for its effective use in synthesis, dictating

choices for reaction solvents, purification methods, and storage conditions.
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Property Value Source(s)

CAS Number 50690-09-0 [1]

Molecular Formula C₁₀H₁₁ClO [1]

Molecular Weight 182.65 g/mol [1]

Physical Form Solid

Boiling Point 284.5 °C at 760 mmHg [2]

Density 1.105 g/cm³ [2]

SMILES ClCC(=O)c1ccc(cc1)CC

InChI Key
MLDROUSGWZPVMD-

UHFFFAOYSA-N

Note: Analytical data for this specific compound is not always collected by suppliers, and

buyers may need to confirm identity and purity independently.

Synthesis and Mechanism: Friedel-Crafts Acylation
The most direct and industrially relevant synthesis of 2-Chloro-1-(4-ethylphenyl)ethanone is

the Friedel-Crafts acylation of ethylbenzene with chloroacetyl chloride. This reaction is a classic

example of electrophilic aromatic substitution, a cornerstone of synthetic organic chemistry.[3]

Causality in Experimental Design: The choice of a strong Lewis acid catalyst, typically

aluminum chloride (AlCl₃), is critical. The Lewis acid coordinates with the chloroacetyl chloride,

generating a highly electrophilic acylium ion. This step is essential to activate the acylating

agent for attack by the electron-rich aromatic ring of ethylbenzene.[3][4] The ethyl group on the

benzene ring is an activating, ortho, para-director, meaning the incoming acyl group will

preferentially add to the position para to the ethyl group due to steric hindrance at the ortho

positions.

Detailed Experimental Protocol: Synthesis via Friedel-
Crafts Acylation
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This protocol is a representative procedure and should be adapted and optimized based on

laboratory conditions and scale.

Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser connected to a gas scrubber (to neutralize

evolved HCl), add anhydrous aluminum chloride (AlCl₃, 1.1 eq.) and a dry, non-polar solvent

such as dichloromethane (DCM) or 1,2-dichloroethane under an inert atmosphere (N₂ or Ar).

Reagent Addition: Cool the suspension to 0-5 °C in an ice bath. Add ethylbenzene (1.0 eq.)

to the stirred suspension.

Acylation: Add chloroacetyl chloride (1.05 eq.) dropwise via the dropping funnel over 30-60

minutes, maintaining the internal temperature below 10 °C. Vigorous evolution of HCl gas will

be observed.

Reaction Monitoring & Completion: After the addition is complete, allow the reaction mixture

to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored

by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Workup: Once the reaction is complete, carefully quench the reaction by slowly pouring the

mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This

hydrolyzes the aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract

the aqueous layer with DCM (2 x volumes).

Purification: Combine the organic layers, wash with saturated sodium bicarbonate solution,

then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent in vacuo. The crude product can be further purified by

recrystallization or column chromatography.

Mechanism of Friedel-Crafts Acylation
The reaction proceeds through the formation of a key acylium ion intermediate.
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Caption: Mechanism of Friedel-Crafts Acylation.

Chemical Reactivity and Synthetic Utility
As an α-chloro ketone, 2-Chloro-1-(4-ethylphenyl)ethanone is a bifunctional electrophile.[5]

The carbonyl carbon and the α-carbon are both susceptible to nucleophilic attack, making this

compound a valuable precursor for a wide range of molecular scaffolds.
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Nucleophilic Substitution at the α-Carbon: The chlorine atom is a good leaving group, readily

displaced by a variety of nucleophiles (e.g., amines, thiols, cyanides, azides). This is the

most common reaction pathway, used to introduce diverse functionalities. For instance,

reaction with primary amines can lead to α-amino ketones, which are precursors to various

heterocycles.[5]

Reactions at the Carbonyl Group: The carbonyl group undergoes standard ketone reactions,

such as reduction to a secondary alcohol or reaction with Grignard reagents.

Formation of Heterocycles: It is a key starting material for synthesizing heterocycles like

thiazoles (reacting with thioamides) and pyrroles (in the Hantzsch synthesis).[5]

Cross-Coupling Reactions: In the presence of catalysts like zinc halides, it can undergo

cross-coupling with organotin enolates to synthesize γ-diketones (1,4-diketones).[6][7]

Synthetic Workflow: A Building Block for Complex
Molecules
The utility of 2-Chloro-1-(4-ethylphenyl)ethanone is best illustrated by its role as an

intermediate in a multi-step synthesis.
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Caption: Synthetic workflow from the core molecule.
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Applications in Drug Development and
Agrochemicals
Chloroacetyl derivatives of arenes are significant intermediates in the synthesis of a wide array

of biologically active compounds. 2-Chloro-1-(4-ethylphenyl)ethanone is specifically used as

an intermediate in the synthesis of pharmaceuticals, particularly anti-inflammatory and

analgesic agents.[2] Its structure allows for the construction of active ingredients that feature

substituted phenylalkyl moieties, which are common in non-steroidal anti-inflammatory drugs

(NSAIDs).[2] Furthermore, these types of molecules find applications in the preparation of

agrochemicals and specialty organic compounds where the chloro ketone functionality is

required for subsequent chemical transformations.[2]

Safety, Handling, and Storage
As a reactive chemical intermediate, proper handling of 2-Chloro-1-(4-ethylphenyl)ethanone
is paramount to ensure laboratory safety.

Hazards: This compound is classified as a skin irritant (H315), a serious eye irritant (H319),

and may cause respiratory irritation (H335).[8]

Precautions for Safe Handling:

Avoid all contact with skin, eyes, and clothing.[8]

Use only in a well-ventilated area, preferably within a chemical fume hood.[8][9]

Wash hands thoroughly after handling.[8]

Wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves, safety goggles or a face shield, and a lab coat.[8][9]

Storage Conditions:

Store in a tightly-closed container in a cool, dry, and well-ventilated area.[8]

Keep away from incompatible substances such as strong bases, alcohols, and amines.

[10]
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In case of exposure, follow standard first-aid measures. If inhaled, move to fresh air. If on skin

or in eyes, rinse immediately and cautiously with plenty of water for several minutes.[8][9]

Conclusion
2-Chloro-1-(4-ethylphenyl)ethanone is more than just a chemical compound; it is a versatile

tool for synthetic innovation. Its predictable reactivity, rooted in the principles of electrophilic

aromatic substitution and nucleophilic displacement, provides chemists with a reliable starting

point for the synthesis of high-value molecules. A thorough understanding of its properties,

synthesis, and handling, as outlined in this guide, is essential for researchers aiming to

leverage its full potential in drug discovery, materials science, and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1598609#2-chloro-1-4-ethylphenyl-ethanone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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